Cas no 133413-70-4 (PF 1022A)

• Product Name: PF 1022A
• CAS No: 133413-70-4
• MF: C₅₂H₇₆N₄O₁₂
• MW: 949.179455757141
• CID: 1232927
• PubChem ID: 159590
• Update Time: 2025-04-20

PF 1022A Chemical and Physical Properties

Names and Identifiers

• (3S,6R,9S,12R,15S,18R,21S,24R)-6,18-dibenzyl-4,10,12,16,22,24-hexamethyl-3,9,15,21-tetrakis(2-methylpropyl)-1,7,13,19-tetraoxa-4,10,16,22-tetraazacyclotetracosane-2,5,8,11,14,17,20,23-octone
• (3S,6R,9S,12R,15S,18R,21S,24R)-4,6,10,16,18,22-Hexamethyl-3,9,15,21-tetrakis(2-methylpropyl)-12,24-bis(phenylmethyl)-1,7,13,19-tetraoxa-4,10,16,22-tetraazacyclotetracosane-2,5,8,11,14,17,20,23-octone
• (3S,6R,9S,12R,15S,18R,21S,24R)-6,18-Dibenzyl-3,9,15,21-tetraisobutyl-4,10,12,16,22,24-hexamethyl-1,7,13,19-tetraoxa-4,10,16,22-tetraazacyclotetracosane-2,5,8,11,14,17,20,23-octone
• 1,7,13,19-tetraoxa-4,10,16,22-tetraazacyclotetracosane-2,5,8,11,14,17,20,23-octone, 4,6,10,16,18,22-hexamethyl-3,9,15,21-tetrakis(2-methylpropyl)-12,24-bis(phenylmethyl)-, (3S,6R,9S,12R,15S,18R,21S,24R)-
• Pf 1022a
• 1,7,13,19-tetraoxa-4,10,16,22-tetraazacyclotetracosane-2,5
• PF-1022A
• PF 1022
• Cyclo(D-2-hydroxypropanoyl-N-methyl-L-leucyl-3-phenyl-D-2-hydroxypropanoyl-N-methyl-L-leucyl-D-2-hydroxypropanoyl-N-methyl-L-leucyl-3-phenyl-D-2-hydroxypropanoyl-N-methyl-L-leucyl)
• CHEMBL186158
• GLXC-26269
• pf1022
• EX-A1669
• CHEBI:180461
• Cyclo[N(Me)Leu-D-OAla-N(Me)Leu-D-OPhe-N(Me)Leu-D-OAla-N(Me)Leu-D-OPhe]
• PF1022A
• HY-12361
• EC 444-350-6
• YJNUXGPXJFAUQJ-LYWANRAQSA-N
• MS-31776
• 133413-70-4
• NS00024285
• DA-56721
• Cyclo(D-2-hydroxypropanoyl-N-methyl-L-leucyl-3-phenyl-D-2-hydroxypropanoyl-N-metrhyl-L-leucyl-D-2-hydroxypropanoyl-N-methyl-L-leucyl-3-phenyl-D-2-hydroxypropanoyl-N-methyl-L-leucyl)
• AKOS030526415
• (3S,6R,9S,12R,15S,18R,21S,24R)-6,18-dibenzyl-4,10,12,16,22,24-hexamethyl-3,9,15,21-tetrakis(2-methylpropyl)-1,7,13,19-tetraoxa-4,10,16,22-tetrazacyclotetracosane-2,5,8,11,14,17,20,23-octone
• CS-3377
• Cyclo(D-lactyl-L-N-methylleucyl-D-3-phenyllactyl-L-N-methylleucyl-D-lactyl-L-N-methylleucyl-D-3-phenyllactyl-L-N-methylleucyl)
• DTXSID201335234
• SCHEMBL14030033
• (3S,6R,9S,12R,15S,18R,21S,24R)-6,18-Dibenzyl-3,9,15,21-tetraisobutyl-4,10,12,16,22,24-hexamethyl-1,7,13,19-tetraoxa-4,10,16,22-tetraazacyclo-tetracosane-2,5,8,11,14,17,20,23-octaone
• PF 1022A?
• PF 1022A

• Inchi： 1S/C52H76N4O12/c1-31(2)25-39-49(61)65-35(9)45(57)53(11)42(28-34(7)8)52(64)68-44(30-38-23-19-16-20-24-38)48(60)56(14)40(26-32(3)4)50(62)66-36(10)46(58)54(12)41(27-33(5)6)51(63)67-43(47(59)55(39)13)29-37-21-17-15-18-22-37/h15-24,31-36,39-44H,25-30H2,1-14H3/t35-,36-,39+,40+,41+,42+,43-,44-/m1/s1
• InChI Key： YJNUXGPXJFAUQJ-LYWANRAQSA-N
• SMILES： O1C([C@H](CC(C)C)N(C)C([C@@H](C)OC([C@H](CC(C)C)N(C)C([C@@H](CC2C=CC=CC=2)OC([C@H](CC(C)C)N(C)C([C@@H](C)OC([C@H](CC(C)C)N(C)C([C@H]1CC1C=CC=CC=1)=O)=O)=O)=O)=O)=O)=O)=O

Computed Properties

• Exact Mass: 948.54597387 g/mol
• Monoisotopic Mass: 948.54597387 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 68
• Rotatable Bond Count: 12
• Complexity: 1580
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 949.2
• XLogP3: 9.5
• Topological Polar Surface Area: 186Ų

Experimental Properties

• Density: 1.070±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 89-92 ºC
• Solubility: Very slightly soluble (0.91 g/l) (25 º C),

PF 1022A Security Information

• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Peptidomimetics Depsipeptides Cyclic depsipeptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Peptidomimetics Cyclic depsipeptides